N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(2-ethylsulfanylphenyl)-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5OS/c1-2-23-15-9-4-3-8-14(15)18-16(22)12-6-5-7-13(10-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22)
• InChI Key: HMDNUHPQGOUBJZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is a chemical compound with the formula C16H15N5OS. It has been studied in the context of biological evaluations and structure-activity relationship analysis. The compound has been found to be a part of a series of N-phenylisonicotinamide derivatives.

Synthesis Analysis

The compound has been synthesized as part of a series of N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives. A tetrazole moiety was introduced at the 3’-position of the phenyl to serve as an H-bond acceptor. The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold.

Molecular Structure Analysis

The molecular formula of N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is C16H15N5OS. The compound is part of a series of N-phenylisonicotinamide derivatives. The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor.

Chemical Reactions Analysis

The compound is part of a series of N-phenylisonicotinamide derivatives. The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor. The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold.

Physical And Chemical Properties Analysis

The molecular formula of N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is C16H15N5OS. The compound is part of a series of N-phenylisonicotinamide derivatives.

Scientific Research Applications

Antimicrobial Activity

• Evaluation : Antimicrobial activities were assessed against four fungal and eight bacterial strains. .

GPR35 Agonism

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Plant Hormone Analog

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Biochemical Reactions

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Mechanism of Action

The compound has been studied in the context of biological evaluations and structure-activity relationship analysis. The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor. The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold.

Future Directions

The compound has been studied in the context of biological evaluations and structure-activity relationship analysis. The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor. The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold. Future research could focus on further optimizing the structure and improving the potency of this compound.